Cas no 2138227-54-8 (2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde)

• Product Name: 2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde
• CAS No: 2138227-54-8
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5892847
• PubChem ID: 165776887
• Update Time: 2025-05-25

2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-713349
• 2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde
• 2138227-54-8

• Inchi： 1S/C12H11FN2O2/c1-7-11(12(17)15(2)14-7)8-3-4-9(6-16)10(13)5-8/h3-6,14H,1-2H3
• InChI Key： CJIFAKZZMPEGPL-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde

Professional Introduction to 2-Fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde (CAS No. 2138227-54-8)

2-Fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 2138227-54-8, features a unique structural framework that combines a benzaldehyde moiety with a fluorinated pyrazole ring. The presence of both fluoro and hydroxy functional groups makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The benzaldehyde component of this compound is well-known for its utility in the synthesis of various pharmacologically active molecules. Benzaldehyde derivatives have been extensively studied for their potential applications in treating a range of diseases, including neurological disorders, infectious diseases, and cancer. The introduction of a fluoro atom at the 2-position of the benzene ring enhances the metabolic stability and bioavailability of the compound, making it an attractive candidate for further development.

The pyrazole ring in 2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde adds another layer of complexity to its chemical properties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. The specific substitution pattern in this compound, particularly the presence of two methyl groups at the 1-position and a hydroxyl group at the 5-position of the pyrazole ring, is thought to contribute significantly to its unique pharmacological profile.

Recent research has highlighted the importance of fluorinated pyrazole compounds in drug discovery. The fluorine atom can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This modulation can lead to improved binding affinity and selectivity, which are critical factors in the development of effective drugs. In particular, studies have shown that fluorinated pyrazoles can enhance the potency of kinase inhibitors, making them valuable tools in oncology research.

The hydroxyl group in 2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde also plays a crucial role in its biological activity. Hydroxyl-functionalized compounds are known to exhibit significant antioxidant properties, which can be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The combination of these functional groups suggests that this compound may have multiple therapeutic applications.

In terms of synthetic chemistry, 2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde represents an excellent scaffold for further derivatization. The presence of both reactive sites—the aldehyde group and the hydroxyl group—allows for diverse chemical modifications. These modifications can be tailored to optimize specific pharmacological properties, such as solubility, bioavailability, and metabolic stability. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, can be employed to introduce additional functional groups or to modify existing ones.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, fluorinated aromatic compounds have shown promise as intermediates in the synthesis of advanced materials with enhanced durability and functionality.

The latest advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions involving 2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)benzaldehyde. Molecular docking studies have revealed that this compound can interact with various biological targets with high affinity. These studies provide valuable insights into its potential therapeutic applications and help guide further experimental investigations.

In conclusion, 2-fluoro-4-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-ybentaldehyde (CAS No. 2138227_54_8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—comprising a benzaldehyde moiety linked to a fluorinated pyrazole ring—make it an attractive candidate for further development into novel therapeutic agents. The combination of functional groups such as fluoro, hydroxy, and methyl substituents contributes to its diverse biological activities and synthetic versatility. As research continues to uncover new applications for fluorinated pyrazole compounds, 2-fluoro_4-(5-hydroxy_1_3-dimethyl_1H-pyrazol_4-ybentaldehyde is poised to play a crucial role in advancing drug discovery and development.